4-Bromo-1,1-difluoro-2-methylbutane
Overview
Description
4-Bromo-1,1-difluoro-2-methylbutane is a chemical compound with the molecular formula C4H7BrF2 . It has an average mass of 172.999 Da and a monoisotopic mass of 171.969910 Da .
Molecular Structure Analysis
The molecular structure of 4-Bromo-1,1-difluoro-2-methylbutane consists of a butane backbone with bromine and fluorine substituents . The molecule has a density of 1.5±0.1 g/cm3 and a molar volume of 119.0±3.0 cm3 .Chemical Reactions Analysis
While specific chemical reactions involving 4-Bromo-1,1-difluoro-2-methylbutane are not detailed in the available literature, brominated compounds are known to participate in various reactions . For example, dibromination of alkenes with 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) as a bromine source can occur under mild reaction conditions without the use of a catalyst and an external oxidant .Physical And Chemical Properties Analysis
4-Bromo-1,1-difluoro-2-methylbutane has a boiling point of 120.3±8.0 °C at 760 mmHg and a vapor pressure of 18.4±0.2 mmHg at 25°C . The enthalpy of vaporization is 34.4±3.0 kJ/mol, and the flash point is 26.6±18.4 °C . The compound has an index of refraction of 1.396 and a molar refractivity of 28.6±0.3 cm3 .Scientific Research Applications
Lewis Acid-Promoted Synthesis of Unsaturated Carbocycles
4-Bromo-1,1-difluoro-2-methylbutane serves as a valuable building block in organic synthesis. Researchers have employed it in the lewis acid-promoted synthesis of unsymmetrical and highly functionalized carbazoles and dibenzofurans from biaryl triazenes .
Photochromic Materials and Molecular Switches
Photochromic solid-state materials find applications in separations, advanced sensors, drug delivery, data storage, and molecular switches. While not directly mentioned for this compound, its structural features suggest potential use in photoactive materials .
Reagent for N-Fused Tricyclic Indoles and Benzofuran Synthesis
4-Bromo-1,1-difluoro-2-methylbutane can be employed as a reagent in the synthesis of N-fused tricyclic indoles , dimethyamine , and benzofuran derivatives. These compounds have relevance in medicinal chemistry and materials science .
Functionalization of Alkenes via Hydrogenation
Although not directly studied for this compound, hydrofunctionalization of alkenes is an essential area of research. Functional groups like γ-lactones and γ-lactams are commonly found in pharmaceutical applications. Exploring the hydrofunctionalization of 4-bromo-1,1-difluoro-2-methylbutane could lead to novel synthetic routes .
Safety and Hazards
While specific safety and hazard information for 4-Bromo-1,1-difluoro-2-methylbutane is not available, general safety measures for handling brominated compounds include avoiding dust formation, avoiding breathing mist, gas or vapors, and avoiding contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves, should be worn, and adequate ventilation should be ensured .
properties
IUPAC Name |
4-bromo-1,1-difluoro-2-methylbutane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9BrF2/c1-4(2-3-6)5(7)8/h4-5H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIWDMDQXJKVBDF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCBr)C(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9BrF2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1,1-difluoro-2-methylbutane | |
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